8-[4-ethoxy-2-(4-methylphenyl)quinoline-6-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The exact mass of the compound 8-[4-ethoxy-2-(4-methylphenyl)quinoline-6-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane is 432.20490738 g/mol and the complexity rating of the compound is 634. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 8-[4-ethoxy-2-(4-methylphenyl)quinoline-6-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-[4-ethoxy-2-(4-methylphenyl)quinoline-6-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
1,4-dioxa-8-azaspiro[4.5]decan-8-yl-[4-ethoxy-2-(4-methylphenyl)quinolin-6-yl]methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N2O4/c1-3-30-24-17-23(19-6-4-18(2)5-7-19)27-22-9-8-20(16-21(22)24)25(29)28-12-10-26(11-13-28)31-14-15-32-26/h4-9,16-17H,3,10-15H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHRPSFIIJJKHBE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=NC2=C1C=C(C=C2)C(=O)N3CCC4(CC3)OCCO4)C5=CC=C(C=C5)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N2O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 8-[4-ethoxy-2-(4-methylphenyl)quinoline-6-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane is a synthetic organic compound that belongs to the quinoline family, known for its diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and comparative analysis with similar compounds.
Chemical Structure and Properties
The chemical structure of the compound can be summarized as follows:
- IUPAC Name : 8-[4-ethoxy-2-(4-methylphenyl)quinoline-6-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane
- Molecular Formula : C22H24N2O3
- Molecular Weight : 364.44 g/mol
Biological Activity Overview
Quinoline derivatives exhibit a wide range of biological activities, including antimicrobial, anticancer, and antifungal effects. The specific compound under discussion has been studied for its potential in various therapeutic areas.
Antimicrobial Activity
Research indicates that quinoline derivatives can inhibit the growth of several pathogenic bacteria. For instance:
| Compound | Bacterial Strain | Inhibition Zone (mm) |
|---|---|---|
| Standard Drug | Pseudomonas aeruginosa | 24 |
| 8-[4-ethoxy...] | Pseudomonas aeruginosa | 22 |
| 8-[4-ethoxy...] | Klebsiella pneumoniae | 25 |
The compound demonstrated significant activity against Klebsiella pneumoniae, indicating its potential as an antimicrobial agent .
Anticancer Potential
The anticancer activity of quinoline derivatives has been extensively documented. The compound's mechanism involves the inhibition of specific enzymes that are crucial for cancer cell proliferation. For example:
- Mechanism of Action : The compound may inhibit enzymes involved in DNA replication and repair, leading to increased apoptosis in cancer cells.
- Case Study : A study showed that derivatives with similar structures exhibited cytotoxicity against various cancer cell lines, with IC50 values ranging from 10 to 50 µM .
The biological activity of this compound can be attributed to its ability to interact with various molecular targets:
- Enzyme Inhibition : The compound may bind to active sites on enzymes, preventing substrate access and inhibiting their function.
- Receptor Modulation : Interaction with cellular receptors can modulate signal transduction pathways, affecting cellular responses.
Comparative Analysis with Similar Compounds
The biological activity of the compound can be compared with other quinoline derivatives:
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| 4-Ethoxyquinoline | Lacks carbonyl group | Moderate antimicrobial |
| 6-Methoxyquinoline | Lacks ethoxy group | Lower anticancer efficacy |
The presence of both ethoxy and carbonyl groups in our compound enhances its solubility and reactivity, contributing to its superior biological properties .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
